Cas no 1483797-67-6 (2-(3-chloro-4-methoxyphenyl)cyclopropylmethanamine)

• Product Name: 2-(3-chloro-4-methoxyphenyl)cyclopropylmethanamine
• CAS No: 1483797-67-6
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 5760012
• PubChem ID: 65026379
• Update Time: 2025-05-20

2-(3-chloro-4-methoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• AKOS014358604
• CS-0286297
• (2-(3-Chloro-4-methoxyphenyl)cyclopropyl)methanamine
• [2-(3-chloro-4-methoxyphenyl)cyclopropyl]methanamine
• 1483797-67-6
• EN300-1984467
• Cyclopropanemethanamine, 2-(3-chloro-4-methoxyphenyl)-
• 2-(3-chloro-4-methoxyphenyl)cyclopropylmethanamine

• Inchi： 1S/C11H14ClNO/c1-14-11-3-2-7(5-10(11)12)9-4-8(9)6-13/h2-3,5,8-9H,4,6,13H2,1H3
• InChI Key： IETFTLRPFBZCTQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CC1CN)OC

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 314.5±32.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)

Additional information on 2-(3-chloro-4-methoxyphenyl)cyclopropylmethanamine

Introduction to 2-(3-chloro-4-methoxyphenyl)cyclopropylmethanamine (CAS No. 1483797-67-6)

2-(3-chloro-4-methoxyphenyl)cyclopropylmethanamine, identified by its CAS number 1483797-67-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl moiety linked to an amine group, with a phenyl ring substituent featuring both chloro and methoxy functional groups. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The presence of the 3-chloro-4-methoxyphenyl group introduces both electronic and steric influences that can modulate the biological activity of the compound. The chloro substituent, known for its electron-withdrawing properties, can enhance the reactivity at certain positions on the aromatic ring, while the methoxy group, an electron-donating entity, can stabilize negative charges or facilitate hydrogen bonding interactions. These dual functionalities make the compound a versatile scaffold for designing molecules with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the potential of cyclopropyl-containing compounds in medicinal chemistry. The cyclopropyl group, being a small and rigid three-membered ring, can introduce conformational constraints that may improve binding affinity to biological targets. This structural motif has been successfully incorporated into various drug candidates, demonstrating its utility in enhancing pharmacokinetic profiles and reducing metabolic liability.

Current research in the field of 2-(3-chloro-4-methoxyphenyl)cyclopropylmethanamine focuses on its potential applications in treating neurological disorders, inflammation, and other diseases. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in pathophysiological processes. For instance, its structural similarity to known bioactive molecules has led researchers to investigate its potential as a scaffold for developing novel therapeutics targeting neurological conditions such as Alzheimer's disease and Parkinson's disease.

The 3-chloro-4-methoxyphenyl moiety is particularly noteworthy for its ability to interact with biological targets in specific ways. The chloro group can form halogen bonds with complementary sites on proteins or nucleic acids, while the methoxy group can engage in hydrogen bonding or participate in hydrophobic interactions. These interactions are critical for achieving high affinity and selectivity in drug design. Additionally, the cyclopropylamine core provides a basic nitrogen that can be further functionalized to enhance binding properties or introduce additional pharmacological effects.

Advanced computational methods have been employed to study the molecular interactions of 2-(3-chloro-4-methoxyphenyl)cyclopropylmethanamine with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to various enzymes and receptors, suggesting multiple potential therapeutic applications. These simulations have also helped identify key residues on the target proteins that are critical for binding affinity, providing valuable insights for structure-activity relationship (SAR) studies.

In vitro experiments have further validated the biological activity of 2-(3-chloro-4-methoxyphenyl)cyclopropylmethanamine. Initial assays have shown that this compound exhibits inhibitory effects on certain enzymes implicated in inflammation and neurodegeneration. For example, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are involved in prostaglandin synthesis and play a role in inflammatory responses. Similarly, it has shown potential as an antagonist of certain neurotransmitter receptors, making it a candidate for treating neurological disorders.

The synthesis of 2-(3-chloro-4-methoxyphenyl)cyclopropylmethanamine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the cyclopropylamine core, while protecting group strategies have facilitated selective functionalization of the aromatic ring.

The pharmaceutical industry is increasingly recognizing the importance of structural diversity in drug discovery programs. Compounds like 2-(3-chloro-4-methoxyphenyl)cyclopropylmethanamine offer a rich source of novel scaffolds that can be optimized for improved efficacy and safety profiles. By leveraging computational tools and experimental validation, researchers aim to develop next-generation therapeutics that address unmet medical needs more effectively than existing treatments.

The future prospects for 2-(3-chloro-4-methoxyphenyl)cyclopropylmethanamine appear promising as ongoing research continues to uncover new biological activities and therapeutic potentials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. As our understanding of biological systems grows more sophisticated, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.